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Cat. No.: B1162202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Valeriotetrate C is a naturally occurring iridoid compound isolated from Valeriana jatamansi

Jones and has also been identified as a secondary metabolite from marine-derived

actinomycetes.[1] This technical guide provides a comprehensive summary of the currently

available information on the chemical structure, properties, and biological activities of

Valeriotetrate C. It is intended to serve as a foundational resource for researchers and

professionals engaged in natural product chemistry, drug discovery, and development. This

document consolidates known data on its chemical identity, and biological functions, including

its antibiotic and neuroprotective properties. While detailed experimental data such as NMR

and IR spectra are not publicly available, this guide furnishes general experimental protocols

for isolation and antimicrobial activity assessment based on established methodologies for

similar natural products.

Chemical Structure and Properties
Valeriotetrate C is a complex iridoid ester. Its core structure is characterized by a

cyclopenta[c]pyran ring system, typical of iridoids, which is extensively esterified with isovaleric

acid and other moieties.

Chemical Structure:
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IUPAC Name: [(1S,6S,7R,7aS)-4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[6,7a-

dihydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-methylbutanoate derivative (Note: A

definitive IUPAC name is not consistently reported in public databases; this represents a

likely core structure based on related compounds).

SMILES: CC(C)CC(=O)OC1C2C(CC(C2(COC(=O)C(C(C)C)OC(=O)CC(C)C)O)OC(=O)C)

(C(=CO1)COC(=O)C(C(C)C)OC(=O)CC(C)C)O[1]

Chemical Formula: C₃₇H₅₈O₁₅[1]

Physicochemical Properties:

A comprehensive, experimentally determined dataset for Valeriotetrate C is not readily

available in the public domain. The following table summarizes the known properties based on

supplier information and data for structurally related compounds.

Property Value Source

CAS Number 904891-20-9 [1][2]

Molecular Weight 742.8 g/mol [1][2]

Physical Description Reported as an oil. [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone

(based on related

valepotriates).

[2]

Spectral Data (NMR, IR, MS)
Not available in public

databases.

Biological Activity
Valeriotetrate C has demonstrated significant potential in two primary areas of therapeutic

interest: as an antibiotic and as a neuroprotective agent.

Antibiotic Activity
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Valeriotetrate C is described as a potent antibiotic compound.[1] Its primary mechanism of

action is believed to be the inhibition of bacterial cell wall synthesis, which leads to bactericidal

effects against a range of Gram-positive and Gram-negative bacteria.[1] This mode of action

makes it a candidate for further investigation, especially in the context of rising antimicrobial

resistance.

Neuroprotective Activity
The compound has also been identified as having neuroprotective properties. This activity is

attributed to its function as an N-type calcium channel antagonist. By blocking these specific

calcium channels, Valeriotetrate C can modulate neuronal excitability and neurotransmitter

release, which are critical processes in various neurological disorders.

Experimental Protocols
Detailed, published experimental protocols specifically for Valeriotetrate C are scarce. The

following sections provide generalized methodologies for its isolation and the assessment of its

antimicrobial activity based on standard practices for natural products.

Isolation and Purification of Valeriotetrate C from
Valeriana jatamansi
The following is a general protocol for the extraction and isolation of valepotriates, including

Valeriotetrate C, from plant material.

1. Extraction:

Air-dry and powder the roots and rhizomes of Valeriana jatamansi.
Macerate the powdered plant material with 95% ethanol at room temperature for an
extended period (e.g., 24-48 hours).
Repeat the extraction process multiple times (e.g., 3 times) to ensure exhaustive extraction.
Combine the ethanol extracts and concentrate under reduced pressure using a rotary
evaporator to obtain a crude residue.

2. Solvent Partitioning:

Suspend the crude residue in water.
Perform liquid-liquid partitioning with a non-polar solvent such as ethyl acetate.
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Separate the ethyl acetate fraction, which will contain the less polar compounds, including
Valeriotetrate C.
Concentrate the ethyl acetate fraction to yield a semi-purified extract.

3. Chromatographic Purification:

Subject the semi-purified extract to column chromatography over silica gel.
Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., hexane)
and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate, followed
by methanol).
Collect fractions and monitor by thin-layer chromatography (TLC).
Combine fractions containing the compound of interest and perform further purification steps,
such as preparative high-performance liquid chromatography (HPLC), to isolate pure
Valeriotetrate C.

Antimicrobial Susceptibility Testing
The antimicrobial activity of Valeriotetrate C can be assessed using standard methods such as

broth microdilution or agar disk diffusion.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination:

Preparation of Inoculum: Culture the test bacterium in an appropriate broth medium

overnight. Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard.

Serial Dilution: Prepare a series of twofold dilutions of Valeriotetrate C in a 96-well microtiter

plate containing a suitable broth medium.

Inoculation: Add the standardized bacterial inoculum to each well.

Incubation: Incubate the microtiter plate at the optimal temperature for the test bacterium

(e.g., 37°C) for 18-24 hours.

Determination of MIC: The MIC is the lowest concentration of Valeriotetrate C that

completely inhibits visible bacterial growth.

Workflow and Logical Relationships

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.benchchem.com/product/b1162202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the absence of a detailed, published signaling pathway for Valeriotetrate C, the

following diagram illustrates a general workflow for the discovery, characterization, and

preliminary biological evaluation of a novel natural product like Valeriotetrate C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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